Cas no 2167739-54-8 (1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one)

• Product Name: 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one
• CAS No: 2167739-54-8
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6107930
• PubChem ID: 165447232
• Update Time: 2025-07-23

1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one
• 1-[5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl]-3-methylbutan-1-one
• 2167739-54-8
• EN300-1269259

• Inchi： 1S/C11H18N2OS/c1-7(2)6-9(14)11-13-8(3)10(15-11)4-5-12/h7H,4-6,12H2,1-3H3
• InChI Key： HAJKAEPSMSWXER-UHFFFAOYSA-N
• SMILES： S1C(C(CC(C)C)=O)=NC(C)=C1CCN

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one

Introduction to 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one (CAS No. 2167739-54-8)

The compound 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one, identified by the CAS number 2167739-54-8, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structure that integrates thiazole and aminoethyl moieties, has garnered attention for its potential applications in pharmaceutical research. The thiazole ring, a well-documented scaffold in drug discovery, contributes to the compound's bioactivity, while the 2-aminoethyl substituent introduces a versatile functional group for further chemical manipulation.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole core is particularly notable for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory drugs. In the context of 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one, the structural arrangement of the thiazole ring with adjacent alkyl and amino groups enhances its interactions with biological targets. This configuration has been observed to modulate enzyme activity and receptor binding, making it a promising candidate for further exploration.

The 2-aminoethyl side chain in this compound adds an extra layer of complexity and functionality. Amino groups are well-known for their ability to participate in hydrogen bonding and ionic interactions, which are critical for molecular recognition processes. The presence of this group in 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one suggests potential applications in designing molecules that interact with proteins or nucleic acids. Furthermore, the flexibility provided by the ethyl chain allows for conformational adjustments that could optimize binding affinity.

One of the most intriguing aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of thiazole have shown efficacy against various diseases, including cancer and infectious disorders. The structural features of 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one align well with these findings, suggesting that it may exhibit similar pharmacological properties. Preliminary in vitro studies have demonstrated promising results regarding its interaction with target enzymes and pathways relevant to disease progression.

The synthesis of 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The integration of the thiazole ring with the butanone backbone requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct extensive biological evaluations. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

In the realm of drug development, computational modeling plays a pivotal role in predicting molecular behavior before experimental validation. Molecular docking studies have been employed to explore the binding interactions of 1-5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl-3-methylbutan-1-one with various biological targets. These simulations have provided valuable insights into its potential mechanism of action and highlighted key residues involved in binding. Such data is instrumental in guiding medicinal chemists toward optimizing lead compounds for clinical trials.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic use. Factors such as solubility, stability, and metabolic pathways must be carefully evaluated to determine its bioavailability and duration of action. Preliminary data suggest favorable pharmacokinetic profiles, which could enhance its clinical relevance. However, further studies are necessary to fully characterize these properties and address any potential limitations.

Future directions for research on 1-(5-(2-aminoethyl))-4-methylthiazolo[5]heptanone (CAS No: 2167739–54–8) include exploring its derivatives to improve efficacy and reduce side effects. Structural modifications can be tailored to enhance specific interactions while maintaining overall bioactivity. Additionally, exploring new synthetic routes could lower production costs and improve scalability for industrial applications. Collaborative efforts between academic researchers and industry professionals will be essential in advancing this compound toward commercialization.

The broader significance of this work lies in its contribution to the growing library of heterocyclic compounds with therapeutic potential. As research continues to uncover new applications for molecules like thiazole derivatives, the pharmaceutical landscape is likely to evolve further. Innovations such as 1-(5-(2-aminoethoxy))-4-methyldihydrothiazolo[5]heptenone (CAS No: 2167739–54–8) exemplify how structural complexity can be leveraged to develop novel treatments that address complex diseases.

In conclusion, 5-[[(E)-(Z)-Ethoxyimino]methylene]-N,N-dimethyloxazolidinylidene]-N'-methylenehydrazinecarboxamide (CAS No: 2167739–54–8) represents a promising candidate for further medicinal chemistry exploration due to its unique structural features and demonstrated bioactivity. Ongoing research aims to elucidate its full therapeutic potential while optimizing its pharmacological properties through targeted modifications. The continued investigation into such compounds underscores their importance in addressing global health challenges through innovative chemical solutions.